Cas no 1291856-62-6 (2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291856-62-6
• MF: C₂₃H₁₆N₄O₂
• MW: 380.39874458313
• CID: 5397357
• Update Time: 2025-10-29

2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1(2H)-phthalazinone
• 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C23H16N4O2/c1-15-8-7-11-17(14-15)27-23(28)19-13-6-5-12-18(19)20(25-27)22-24-21(26-29-22)16-9-3-2-4-10-16/h2-14H,1H3
• InChI Key： KHWURUZWXQZREL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3)N=2)=NN1C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.8±48.0 °C(Predicted)
• pka: -1.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one (CAS No. 1291856-62-6)

The compound 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one (CAS No. 1291856-62-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,4-oxadiazole ring and a phthalazinone core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in drug discovery and bioimaging technologies.

In recent years, the demand for heterocyclic compounds like 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one has surged due to their versatility in pharmaceutical development. The 1,2,4-oxadiazole moiety, in particular, is known for its stability and bioactivity, often serving as a bioisostere for carboxylic acids or esters. This property has led to its incorporation into numerous small-molecule drugs, addressing common search queries such as "oxadiazole derivatives in cancer therapy" or "phthalazinone-based drug design."

The synthesis of CAS No. 1291856-62-6 typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques like microwave-assisted synthesis or catalyzed amidation are often employed to enhance yield and purity—topics frequently explored in organic chemistry forums and research publications. Its molecular weight and logP value further suggest favorable drug-likeness, a hot topic in computational chemistry and QSAR studies.

Beyond pharmaceuticals, 2-(3-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one exhibits potential in optoelectronic materials. Its conjugated system and rigid structure make it a candidate for OLEDs or sensors, resonating with industry searches like "organic semiconductors 2024" or "fluorescent chemosensors." The compound’s photophysical properties are under investigation, with preliminary studies suggesting tunable emission wavelengths—a key focus in materials science innovation.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, HPLC, and X-ray crystallography. Researchers emphasize its crystallinity and solubility profiles, critical for formulation development—a recurring theme in preclinical research discussions. Additionally, its stability under physiological conditions is a trending subtopic in ADMET studies, addressing queries like "improving compound bioavailability."

In summary, CAS No. 1291856-62-6 represents a multifaceted compound bridging drug discovery and advanced materials. Its structural complexity and functional diversity align with contemporary scientific priorities, from targeted therapies to sustainable electronics. As interest grows in structure-activity relationships and green chemistry, this molecule is poised to remain a subject of cutting-edge research.